1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene

• IUPAC Name: 1-bromo-5-fluoro-4-methoxy-2-nitrobenzene
• InChI: InChI=1S/C7H5BrFNO3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3
• InChI Key: BSSKDKZDQARXEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)[N+](=O)[O-])Br)F
• Molecular Formula: C7H5BrFNO3
• DSSTOX Substance ID: DTXSID50591857
• Molecular Weight: 250.02 g/mol
• CAS RN: 661463-13-4

Description

1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene is a chemical compound with the molecular formula C7H5BrFNO3. It has a molecular weight of 250.02 g/mol. The IUPAC name for this compound is 1-bromo-4-fluoro-2-methoxy-5-nitrobenzene.

Molecular Structure Analysis

The molecular structure of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene consists of a benzene ring substituted with bromo, fluoro, methoxy, and nitro groups. The InChI code for this compound is 1S/C7H5BrFNO3/c1-13-7-3-5(9)6(10(11)12)2-4(7)8/h2-3H,1H3.

Physical And Chemical Properties Analysis

1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene has a molecular weight of 250.02 g/mol. It has a computed XLogP3-AA value of 2.5, indicating its relative hydrophobicity. It has no hydrogen bond donors and four hydrogen bond acceptors. The topological polar surface area is 55 Ų.

Scientific Research Applications

Organic Synthesis

1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene: is a versatile reagent in organic synthesis. It can be used to introduce bromo, fluoro, methoxy, and nitro groups into various organic molecules, which are valuable functional groups in medicinal chemistry and material science. , such as the Suzuki reaction, to create complex biaryls that are common structures in pharmaceuticals.

Safety and Hazards

The safety information for 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene indicates that it has a GHS07 pictogram and a signal word of "Warning". The precautionary statements include P261, P305, P338, and P351.

Future Directions

The future directions for the use and study of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene would depend on the specific context in which this compound is used. As a bromo-fluoro-nitrobenzene derivative, it may have potential applications in various areas of chemical research.

Mechanism of Action

Mode of Action

It’s known that nitrobenzene derivatives can undergo electrophilic substitution reactions . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s known that bromo-nitrobenzene derivatives can undergo palladium-mediated ullmann cross-coupling reactions .

Pharmacokinetics

It’s known that the compound is a white to yellow to brown powder or crystals . It’s recommended to store the compound at room temperature, away from moisture .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene. For instance, the compound’s stability can be affected by temperature and moisture . .

Synthesis routes and methods I

Procedure details

A solution of 4-bromo-2-fluoro-5-nitrophenol (25 g, 106 mmol) in DMF (200 mL) was treated with potassium carbonate (28.9 g, 212 mmol) and methyl iodide (12.8 mL, 212 mmol). The reaction mixture was stirred at 60 C for 5 hours and evaporated in vacuo. The mixture was partitioned between water and ethyl acetate. The organic layer was dried over magnesium sulfate and evaporated under vacuum to afford the product (25.6 g, 97%) as a yellow solid. LC-MS (ES) (M+H)+ m/z=251.

Synthesis routes and methods II

Procedure details

5-Fluoro-4-methoxy-2-nitroaniline obtained in Reference Example 14 (4.1 g) was dissolved in a mixed solvent of water (20 ml) and 1,4-dioxane (10 ml), 48% hydrobromic acid (12 ml) was added to the solution under refluxing, and then the mixture was refluxed for 15 minutes. The reaction mixture was cooled to 0° C., sodium nitrite was added dropwise thereto, and the mixture was stirred at 0° C. for 15 minutes. The resulting mixture was added dropwise to a solution of copper (I) bromide (3.6 g) in a mixture of water (20 ml) and 48% hydrobromic acid (12 ml) at 0° C. The mixture was stirred at 60° C. for 15 minutes, cooled to room temperature, and further stirred for 1 hour. The reaction mixture was extracted with ethyl acetate, and the extract was washed with water, dried over magnesium sulfate and concentrated. The residue was purified by column chromatography (developing solvent:ethyl acetate-hexane=1:8) to obtain the title compound as crystals (5 g, 91%).